Cas no 80418-53-7 (Hexanoic acid, 2-chloro-, chloromethyl ester)

80418-53-7 structure
Product name:Hexanoic acid, 2-chloro-, chloromethyl ester
Hexanoic acid, 2-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 2-chloro-, chloromethyl ester
- chloromethyl 2-chlorohexanoate
- 80418-53-7
- SLCVMKYCEWYVKS-UHFFFAOYSA-N
- 2-Chlorohexanoic acid, chloromethyl ester
- DTXSID00335420
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- Inchi: InChI=1S/C7H12Cl2O2/c1-2-3-4-6(9)7(10)11-5-8/h6H,2-5H2,1H3
- InChI Key: SLCVMKYCEWYVKS-UHFFFAOYSA-N
- SMILES: CCCCC(C(=O)OCCl)Cl
Computed Properties
- Exact Mass: 198.0214350g/mol
- Monoisotopic Mass: 198.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.3
Hexanoic acid, 2-chloro-, chloromethyl ester Related Literature
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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5. Book reviews
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